Benzaldehyde, 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)-

• CAS RN: 926927-43-7
• Molecular Formula: C9H4F5NO3
• Molecular Weight: 269.12 g/mol
• IUPAC Name: 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)benzaldehyde
• InChI: InChI=1S/C9H4F5NO3/c10-8(11,9(12,13)14)6-2-1-5(4-16)7(3-6)15(17)18/h1-4H
• InChI Key: OJBYRHOLAFFPKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(C(F)(F)F)(F)F)[N+](=O)[O-])C=O

Description

Benzaldehyde, 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)- is a useful research compound. Its molecular formula is C9H4F5NO3 and its molecular weight is 269.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of crude (E)-N,N-dimethyl-2-(2-nitro-4-(perfluoroethyl)phenyl)ethenamine (12.2 g, 39.2 mmol) in THF (300 mL) and pH 7.2 phosphate buffer (300 mL) was added NaIO4 (29.3 g, 137.2 mmol). After 2.5 hours an aliquot (˜0.3 mL) was removed, filtered and dried. The proton NMR of this sample indicated that the reaction was complete. The solids were removed and the filter cake was washed with EtOAc. The filtrate was washed with brine (2×100 mL), dried and concentrated. The concentrate was purified via flash chromatography (100% hexane to 5% EtOAc) to provide 2-nitro-4-(perfluoroethyl)benzaldehyde (5.4 g, 52%).